(E)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-(5-hydroxy-3-thiophen-3-ylpentyl)-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H21NO3S2/c19-11-7-16(17-8-12-22-14-17)6-10-18-23(20,21)13-9-15-4-2-1-3-5-15/h1-5,8-9,12-14,16,18-19H,6-7,10-11H2/b13-9+
• InChI Key: FHVIFPIAEXLKFY-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCCC(CCO)C2=CSC=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C17H21NO3S2
• Molecular Weight: 351.5 g/mol

Description

(E)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-phenylethenesulfonamide is a chemical compound that belongs to the class of sulfonamide derivatives. This compound has gained significant attention from researchers due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

(E)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-phenylethenesulfonamide and its derivatives are synthesized through various chemical processes. For instance, Aramini et al. (2003) explored the synthesis of E-arylethenesulfonamides, highlighting the process's efficiency and attractiveness for chemical and pharmaceutical applications due to the easy availability of starting materials and a straightforward procedure (Aramini et al., 2003).

Biochemical Applications

Several studies have investigated the biochemical properties of similar compounds. For example, Röver et al. (1997) focused on the synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors, demonstrating their potential in biochemical research (Röver et al., 1997). Similarly, Pişkin et al. (2020) synthesized new compounds with potential applications in photodynamic therapy for cancer treatment, due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

Pharmacological Applications

Murugesan et al. (1998) explored the pharmacological properties of biphenylsulfonamides, revealing their potential as endothelin-A (ETA) selective antagonists, which could have implications for the treatment of various conditions (Murugesan et al., 1998). Additionally, Casini et al. (2002) synthesized water-soluble sulfonamides showing strong affinities towards carbonic anhydrase isozymes, indicating their potential in ophthalmologic applications (Casini et al., 2002).

Therapeutic Research

In the field of therapeutic research, Hirst et al. (2006) investigated the cognitive enhancing properties of specific sulfonamide derivatives, suggesting their potential utility in treating cognitive deficits in conditions like Alzheimer's disease and schizophrenia (Hirst et al., 2006).